Cas no 92614-59-0 (Glutathione-monoethyl ester (reduced) H-Glu(Cys-Gly-OEt)-OH)

• Product Name: Glutathione-monoethyl ester (reduced) H-Glu(Cys-Gly-OEt)-OH
• CAS No: 92614-59-0
• MF: C₁₂H₂₁N₃O₆S
• MW: 335.376641988754
• MDL: MFCD00156117
• CID: 810688
• PubChem ID: 329799840
• Update Time: 2025-10-29

Glutathione-monoethyl ester (reduced) H-Glu(Cys-Gly-OEt)-OH Chemical and Physical Properties

Names and Identifiers

• Glycine, L-g-glutamyl-L-cysteinyl-, 3-ethylester
• Glutathione Ethyl Ester
• Glutathione reduced ethyl ester
• Glutathione-monoethyl ester (reduced)
• GSH monoethylester
• γ-Glu-Cys-Gly-OEt
• GSH-MEE
• L-gamma-Glutamyl-L-cysteinylglycine 3-ethyl ester
• Glycine, N-(N-L-γ-glutamyl-L-cysteinyl)-, 1-ethyl ester (ZCI)
• L
• Glutathione-monoethyl ester (reduced) H-Glu(Cys-Gly-OEt)-OH

• MDL： MFCD00156117
• Inchi： 1S/C12H21N3O6S/c1-2-21-10(17)5-14-11(18)8(6-22)15-9(16)4-3-7(13)12(19)20/h7-8,22H,2-6,13H2,1H3,(H,14,18)(H,15,16)(H,19,20)/t7-,8-/m0/s1
• InChI Key： JKRODHBGNBKZLE-YUMQZZPRSA-N
• SMILES： [C@@H](CS)(NC(=O)CC[C@H](N)C(=O)O)C(=O)NCC(=O)OCC

Computed Properties

• Exact Mass: 335.11500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 13

Experimental Properties

• Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (32 g/l) (25 º C),
• PSA: 186.62000
• LogP: -0.24550

Glutathione-monoethyl ester (reduced) H-Glu(Cys-Gly-OEt)-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on Glutathione-monoethyl ester (reduced) H-Glu(Cys-Gly-OEt)-OH

Glutathione-monoethyl ester (reduced) H-Glu(Cys-Gly-OEt)-OH: A Versatile Compound in Biomedical Research

Glutathione-monoethyl ester (reduced), with the chemical formula H-Glu(Cys-Gly-OEt)-OH and CAS number 92614-59-0, is a significant compound in the field of biomedical research. This compound is a derivative of glutathione, a tripeptide that plays a crucial role in cellular defense against oxidative stress and maintaining redox homeostasis. The monoethyl ester form of glutathione offers enhanced bioavailability and stability, making it an attractive candidate for various therapeutic and research applications.

The structure of Glutathione-monoethyl ester (reduced) consists of a glutamic acid residue linked to a cysteine residue, which is further linked to a glycine residue. The cysteine residue contains a thiol group (-SH), which is essential for the antioxidant properties of the molecule. The monoethyl ester modification at the carboxyl group of the glycine residue improves the compound's solubility and permeability across biological membranes, facilitating its uptake and utilization by cells.

Recent studies have highlighted the potential of Glutathione-monoethyl ester (reduced) in various biomedical applications. For instance, a study published in the Journal of Biological Chemistry demonstrated that this compound effectively mitigates oxidative stress in neuronal cells, thereby protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The enhanced bioavailability of the monoethyl ester form allows for more efficient delivery of the active glutathione moiety to target tissues.

In another study, researchers investigated the role of Glutathione-monoethyl ester (reduced) in cancer therapy. The results showed that this compound can enhance the efficacy of chemotherapeutic agents by reducing drug resistance and improving cellular redox balance. This finding opens new avenues for developing combination therapies that leverage the antioxidant properties of glutathione to improve treatment outcomes.

The use of Glutathione-monoethyl ester (reduced) in clinical trials has also shown promising results. A phase II clinical trial evaluating the safety and efficacy of this compound in patients with chronic liver disease reported significant improvements in liver function markers and reduced oxidative stress levels. These findings underscore the therapeutic potential of Glutathione-monoethyl ester (reduced) in managing liver disorders.

Beyond its therapeutic applications, Glutathione-monoethyl ester (reduced) is also widely used in basic research to investigate cellular mechanisms related to oxidative stress and redox signaling. Its ability to modulate intracellular glutathione levels makes it an invaluable tool for studying the role of glutathione in various physiological and pathological processes.

In conclusion, Glutathione-monoethyl ester (reduced), with its CAS number 92614-59-0, is a versatile compound with significant implications in both research and clinical settings. Its enhanced bioavailability and stability make it an attractive candidate for developing novel therapeutic strategies to combat oxidative stress-related diseases. As ongoing research continues to uncover new applications and mechanisms, the importance of this compound in biomedical science is likely to grow even further.